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carboxylate
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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the chemical identity and available technical data for Butyl 6-
methylpiperidine-2-carboxylate. Initial research indicates that this specific compound is not
well-documented in publicly accessible chemical databases. Consequently, this whitepaper
focuses on the closest structural analog for which data is available: tert-butyl 6-
methylpiperidine-2-carboxylate. This document provides a comprehensive overview of its
chemical properties, including its CAS number and molecular formula, alongside a discussion
of potential synthetic pathways and characterization data based on closely related compounds.
The guide also presents this information in a structured format to aid researchers in drug
development and related scientific fields.

Chemical Identification and Properties

A thorough search of chemical databases reveals a lack of a specific CAS number and detailed
experimental data for Butyl 6-methylpiperidine-2-carboxylate. However, its close analog,
tert-butyl 6-methylpiperidine-2-carboxylate, has been identified.

Table 1: Chemical Identification of tert-butyl 6-methylpiperidine-2-carboxylate
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Identifier Value Source

tert-butyl 6-methylpiperidine-2-
Compound Name

carboxylate
Molecular Formula C11H21NO2 [1]
CAS Number Not assigned

Table 2: Physicochemical Properties of tert-butyl 6-methylpiperidine-2-carboxylate
(Predicted)

Property Value Source
Molecular Weight 199.29 g/mol
XLogP3 2.5

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of tert-butyl 6-
methylpiperidine-2-carboxylate is not readily available in the surveyed literature, synthetic
strategies can be inferred from the preparation of structurally similar compounds, such as other
N-protected piperidine carboxylates. A plausible synthetic approach would involve the
esterification of 6-methylpiperidine-2-carboxylic acid with isobutylene under acidic catalysis, or
the reaction of the corresponding acid chloride with potassium tert-butoxide.

Below is a generalized experimental workflow based on the synthesis of related piperidine
derivatives.
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Synthesis Workflow
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Isolation of product

Click to download full resolution via product page
Caption: Generalized synthetic workflow for tert-butyl 6-methylpiperidine-2-carboxylate.

Note: This proposed protocol would require optimization of reaction conditions, including
solvent, temperature, and catalyst, to achieve a satisfactory yield and purity.

Characterization Data

Specific analytical data for tert-butyl 6-methylpiperidine-2-carboxylate is scarce. However,
based on the characterization of analogous compounds like tert-butyl 2-methylpiperidine-1-
carboxylate, the expected spectral data would include:
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e 1H NMR: Signals corresponding to the tert-butyl group (a singlet around 1.4-1.5 ppm), the
methyl group on the piperidine ring (a doublet), and multiplets for the piperidine ring protons.

e 13C NMR: Resonances for the carbonyl carbon of the ester, the quaternary carbon and
methyl carbons of the tert-butyl group, and the carbons of the methyl-substituted piperidine
ring.

o Mass Spectrometry: A molecular ion peak corresponding to the calculated molecular weight.

Signaling Pathways and Biological Activity

Currently, there is no publicly available information linking Butyl 6-methylpiperidine-2-
carboxylate or its tert-butyl analog to any specific signaling pathways or biological activities.
Further research and screening would be necessary to elucidate any potential pharmacological
effects.

Conclusion

This technical guide provides the most current and relevant information available for Butyl 6-
methylpiperidine-2-carboxylate and its close analog, tert-butyl 6-methylpiperidine-2-
carboxylate. While data for the exact requested compound is not available, the information on
its tert-butyl analog offers a starting point for researchers. The provided synthetic strategies,
based on related compounds, can guide the experimental design for its preparation. Further
research is critically needed to synthesize and characterize this compound and to explore its
potential biological activities and roles in cellular signaling. Researchers are encouraged to use
the information herein as a foundation for their investigations into this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Butyl 6-methylpiperidine-2-
carboxylate and Its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b421269#cas-number-and-molecular-formula-for-
butyl-6-methylpiperidine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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